Cas no 153567-07-8 (Spiro[6H-8,9c-(iminoethano)phenanthro[4,5-bcd]furan-6,2'-[2H]inden]-5(4aH)-one,12-(cyclopropylmethyl)-1',3',7,7a,8,9-hexahydro-3,7a-dihydroxy-,(4aR,7aS,8R,9cS)- (9CI))

• Product name: Spiro[6H-8,9c-(iminoethano)phenanthro[4,5-bcd]furan-6,2'-[2H]inden]-5(4aH)-one,12-(cyclopropylmethyl)-1',3',7,7a,8,9-hexahydro-3,7a-dihydroxy-,(4aR,7aS,8R,9cS)- (9CI)
• CAS No: 153567-07-8
• MF: C₂₈H₂₉NO₄
• MW: 443.53416800499
• CID: 157852
• PubChem ID: 10388688

Spiro[6H-8,9c-(iminoethano)phenanthro[4,5-bcd]furan-6,2'-[2H]inden]-5(4aH)-one,12-(cyclopropylmethyl)-1',3',7,7a,8,9-hexahydro-3,7a-dihydroxy-,(4aR,7aS,8R,9cS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[6H-8,9c-(iminoethano)phenanthro[4,5-bcd]furan-6,2'-[2H]inden]-5(4aH)-one,12-(cyclopropylmethyl)-1',3',7,7a,8,9-hexahydro-3,7a-dihydroxy-,(4aR,7aS,8R,9cS)- (9CI)
• (4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxyspiro[1,2,4,5,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-6,2'-1,3-dihydroindene]-7-one
• Spiro[6H-8,9c-(iminoethano)phenanthro[4,5-bcd]furan-6,2'-[2H]inden]-5(4aH)-one,12-(cyclopropyl...
• Spiro[6H-8,9c-(iminoethano)phenanthro[4,5-bcd]furan-6,2'-[2H]inden]-5(4aH)-one,12-(cyclopropylmethyl)-1',3',7,7a,8,9-hexahydr
• 17-Cyclopropylmethyl-4,5-epoxy-3,14-dihydroxymorphinan-6-one-7-spiro-2'-indan
• N-(Cyclopropylmethyl)-N-demethyl-7-spiro(indanyloxymorphone)
• Nal-7-spiro-2'-indan
• Spiro(6H-8,9c-(iminoethano)phenanthro(4,5-bcd)furan-6,2'-(2H)inden)-5(4aH)-one, 12-(cyclopropylmethyl)-1',3',7,7a
• Spiro(6H-8,9c-(iminoethano)phenanthro(4,5-bcd)furan-6,2'-(2H)inden)-5(4aH)-one, 12-(cyclopropylmethyl)-1',3',7,7a,8,9-hexahydro-3,7a-dihydroxy-, (4aR,7aS,8R,9cS)-
• 17-(cyclopropylmethyl)4,5-alpha-epoxy-3,14-dihydroxymorphinan-6-one-7-spiro-2''-indan
• BDBM50040487
• DTXSID90165359
• 153567-07-8

• Inchi： InChI=1S/C28H29NO4/c30-20-8-7-17-11-21-28(32)15-26(12-18-3-1-2-4-19(18)13-26)24(31)25-27(28,22(17)23(20)33-25)9-10-29(21)14-16-5-6-16/h1-4,7-8,16,21,25,30,32H,5-6,9-15H2/t21-,25+,27+,28-/m1/s1
• InChI Key： WLGQGKOZUDOESI-NZHOUOPXSA-N
• SMILES： C1=CC=C2C(CC3(C[C@]4([C@@H]5N(CC[C@]64C4=C(O[C@H]6C3=O)C(=CC=C4C5)O)CC3CC3)O)C2)=C1

Computed Properties

• Exact Mass: 443.20965841g/mol
• Monoisotopic Mass: 443.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70Ų